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Compound of Interest

Compound Name: 2-Bromo-6-cyclopropoxypyridine

CAS No.: 1209458-63-8

Cat. No.: B2451578

Get Quote

Executive Summary
2-Bromo-6-cyclopropoxypyridine (CAS: 1209458-63-8) is a specialized heterocyclic building

block utilized in the design of high-affinity ligands for G-protein coupled receptors (GPCRs) and

kinase inhibitors.[1][2][3] Its structural value lies in the cyclopropoxy moiety, which serves as a

metabolically stable, lipophilic bioisostere for methoxy or ethoxy groups, often improving the

pharmacokinetic (PK) profile of drug candidates by reducing O-dealkylation rates.[3]

This guide provides a rigorous technical analysis of its physicochemical properties, a validated

synthetic workflow, and critical handling protocols designed for medicinal chemistry

applications.[3]

Part 1: Chemical Identity & Physicochemical
Properties[3]
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The core scaffold consists of a pyridine ring functionalized with a bromine atom at the C2

position—providing a handle for cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig)

—and a cyclopropoxy ether at C6.[3]

Table 1: Physicochemical Data Profile
Property Specification Technical Insight

IUPAC Name
2-Bromo-6-

(cyclopropyloxy)pyridine

Defines connectivity for patent

filing.[3]

CAS Number 1209458-63-8 Primary identifier for sourcing.

Molecular Formula

C

H

BrNO

Useful for high-resolution MS

verification.[3]

Molecular Weight 214.06 g/mol

Monoisotopic mass: 212.98

(for

Br).[3]

Physical State Colorless to pale yellow oil
Low melting point due to ether

flexibility.[3]

Solubility DCM, EtOAc, DMSO, MeOH Lipophilic (cLogP ~ 2.5–2.8).[3]

Storage
2–8°C, Inert Atmosphere (Ar/N

)

Protect from light to prevent

debromination.[3]

Structural Analysis
The molecule exhibits a "push-pull" electronic character:

The Bromine (C2): Electron-withdrawing (inductive), activating the ring for further

nucleophilic attacks or serving as an oxidative addition site for Pd(0).[3]

The Cyclopropoxy (C6): Electron-donating (resonance), but the steric bulk of the cyclopropyl

ring (bond angles ~60°) creates a unique spatial volume compared to a standard isopropyl or

ethyl group.[3]
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Part 2: Synthetic Strategy & Causality
As a Senior Scientist, I recommend synthesizing this compound via Nucleophilic Aromatic

Substitution (S

Ar) rather than metal-catalyzed coupling. The S

Ar pathway is more cost-effective and scalable, provided you control the stoichiometry to
prevent bis-substitution.[3]

Core Challenge: 2,6-Dibromopyridine is symmetric. Reacting it with cyclopropanol can lead to

the 2,6-dicyclopropoxy byproduct if the base concentration or temperature is too high.[3]

Solution: Use Sodium Hydride (NaH) in DMF or THF at controlled temperatures (0°C to RT).[3]

The cyclopropoxide anion is a potent nucleophile that readily displaces one bromide.[3]

Diagram 1: Synthetic Pathway Logic

2,6-Dibromopyridine
(Electrophile)

Meisenheimer-like
Transition State

 S_NAr Attack

Cyclopropanol + NaH
(Nucleophile Gen)

2-Bromo-6-cyclopropoxypyridine
(Target) -NaBr

2,6-Dicyclopropoxypyridine
(Over-reaction)

 Excess Reagent
 High Temp

Click to download full resolution via product page

Caption: S

Ar pathway emphasizing the critical kinetic control required to avoid the bis-substituted
byproduct.

Part 3: Validated Experimental Protocol
Objective: Synthesis of 2-Bromo-6-cyclopropoxypyridine (1.0 g scale). Safety Precaution:

NaH generates H

gas.[3] Perform in a well-ventilated fume hood.

Materials
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2,6-Dibromopyridine (1.0 eq)

Cyclopropanol (1.1 eq)[3]

Sodium Hydride (60% dispersion in mineral oil) (1.2 eq)[3]

Anhydrous DMF (Dimethylformamide) or THF[3]

Saturated NH

Cl solution (quenching)[3]

Step-by-Step Methodology
Nucleophile Generation:

In a flame-dried round-bottom flask under Argon, suspend NaH (1.2 eq) in anhydrous DMF

(5 mL per gram of substrate).

Cool to 0°C using an ice bath.[3][4]

Add Cyclopropanol (1.1 eq) dropwise.[3] Observation: Vigorous bubbling (H

evolution).

Stir at 0°C for 30 minutes until bubbling ceases and the solution becomes

clear/translucent.

S

Ar Reaction:

Dissolve 2,6-Dibromopyridine (1.0 eq) in minimal DMF.[3]

Add the pyridine solution dropwise to the cyclopropoxide mixture at 0°C. Causality: Adding

the electrophile to the nucleophile ensures the nucleophile is always present, but keeping

the temperature low prevents the second bromide from reacting immediately.

Allow the mixture to warm to Room Temperature (25°C).
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Stir for 2–4 hours. Monitor via TLC (Hexane/EtOAc 9:1). The product usually has a higher

R

than the starting dibromide.[3]

Workup & Purification:

Quench carefully with sat.[3] NH

Cl (exothermic).[3]

Extract with Ethyl Acetate (3x).[3] Wash combined organics with water (to remove DMF)

and brine.[3]

Dry over Na

SO

, filter, and concentrate.

Purification: Flash Column Chromatography (Silica Gel).[3]

Gradient: 0%

5% EtOAc in Hexanes.[3]

Note: The product is non-polar.[3] The bis-substituted byproduct elutes later.[3]

Part 4: Structural Characterization (Analytical
Signatures)[3]
To confirm the structure, you must validate the integrity of the cyclopropyl ring (which can ring-

open under acidic conditions) and the substitution pattern.[3]

Table 2: Expected NMR Data ( H, 400 MHz, CDCl )
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Position
Shift (

ppm)
Multiplicity Integration

Assignment
Logic

Pyridine C3-H 7.10 – 7.20
Doublet (

Hz)
1H

Ortho to Bromine

(shielded relative

to C4).[3]

Pyridine C5-H 6.70 – 6.80
Doublet (

Hz)
1H

Ortho to Ether

(strongly

shielded by

oxygen).[3]

Pyridine C4-H 7.40 – 7.50
Triplet (

Hz)
1H

Meta to both

substituents.[3]

Cyclopropyl CH 4.05 – 4.15 Multiplet 1H

Methine proton

adjacent to

oxygen.[3]

Cyclopropyl CH 0.75 – 0.85 Multiplet 4H

Characteristic

high-field

cyclopropyl

signals.[3]

Mass Spectrometry (LC-MS):

Ionization: ESI+

Pattern: You will see a characteristic 1:1 doublet for the Bromine isotope pattern (

Br and

Br).[3]

m/z:

peaks at 214.0 and 216.0.[3]
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Part 5: Applications in Drug Discovery[5]
This molecule is not a drug itself but a high-value intermediate.[3] Its applications are driven by

the specific properties of the cyclopropyl ether.[3][5]

Metabolic Stability (The "Dealkylation Block")
Standard methoxy (-OMe) groups are prone to rapid metabolic oxidation by Cytochrome P450

enzymes (O-demethylation).[3]

Mechanism: The cyclopropyl group lacks adjacent protons that are easily abstractable, and

the ring strain alters the oxidation potential.[3]

Result: Replacing -OMe with -O-Cyclopropyl often extends the half-life (

) of a lead compound.[3]

Lipophilic Tuning
The cyclopropyl group adds lipophilicity (increasing LogP by ~0.8 vs. methyl) without adding

significant flexible bulk (entropic penalty) like a propyl or butyl chain.[3] This is critical for

penetrating the Blood-Brain Barrier (BBB).[3]

Diagram 2: Medicinal Chemistry Workflow
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Caption: Workflow utilizing the scaffold for library generation via Palladium-catalyzed coupling

at the C2-position.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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